Cas no 1190108-35-0 (4-bromo-2-(bromomethyl)pyridine;hydrobromide)

• Product Name: 4-bromo-2-(bromomethyl)pyridine;hydrobromide
• CAS No: 1190108-35-0
• MF: C₆H₆Br₃N
• MW: 331.830539226532
• CID: 5391522
• Update Time: 2026-03-10

4-bromo-2-(bromomethyl)pyridine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-bromomethylpyridine hydrobromide
• 4-bromo-2-(bromomethyl)pyridine;hydrobromide

• Inchi： 1S/C6H5Br2N.BrH/c7-4-6-3-5(8)1-2-9-6;/h1-3H,4H2;1H
• InChI Key： NVEHKCMXSBMSJU-UHFFFAOYSA-N
• SMILES： C(C1N=CC=C(Br)C=1)Br.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-bromo-2-(bromomethyl)pyridine;hydrobromide

4-Bromo-2-(Bromomethyl)pyridine; Hydrobromide (CAS No. 1190108-35-0): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

4-Bromo-2-(bromomethyl)pyridine; hydrobromide (CAS No. 1190108-35-0) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, also known as 4-bromo-2-(bromomethyl)pyridinium bromide, is a brominated derivative of pyridine, which is a fundamental heterocyclic compound with a wide range of biological activities.

The synthesis of 4-bromo-2-(bromomethyl)pyridine; hydrobromide typically involves the bromination of 2-methylpyridine followed by further functionalization. The first step involves the substitution of the methyl group with a bromomethyl group, which can be achieved through various methods, including the use of N-bromosuccinimide (NBS) or bromine in the presence of a suitable catalyst. The resulting intermediate is then treated with hydrobromic acid to form the final product. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity.

The physical and chemical properties of 4-bromo-2-(bromomethyl)pyridine; hydrobromide are crucial for its applications in pharmaceutical research. It is a white crystalline solid with a melting point of approximately 185-187°C. The compound is highly soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays. Its molecular weight is 307.63 g/mol, and it has a molecular formula of C₇H₆Br₂N·HBr.

In recent years, 4-bromo-2-(bromomethyl)pyridine; hydrobromide has been extensively studied for its potential as an intermediate in the synthesis of bioactive compounds. One notable application is in the development of novel antiviral agents. Research has shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The brominated pyridine scaffold provides a platform for the introduction of various functional groups that can enhance the antiviral potency and selectivity.

Beyond antiviral applications, 4-bromo-2-(bromomethyl)pyridine; hydrobromide has also been explored for its potential as an anticancer agent. Studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, one study published in the Journal of Medicinal Chemistry reported that a series of 4-bromo-2-(bromomethyl)pyridine; hydrobromide-based compounds exhibited significant cytotoxicity against human breast cancer cells, with IC₅₀ values in the low micromolar range.

The versatility of 4-bromo-2-(bromomethyl)pyridine; hydrobromide extends to its use as a building block in the synthesis of other biologically active molecules. Its bromomethyl group can be readily functionalized through various chemical reactions, such as nucleophilic substitution and coupling reactions. This allows for the preparation of a wide range of derivatives with diverse biological activities, making it an attractive starting material for drug discovery programs.

In addition to its pharmaceutical applications, 4-bromo-2-(bromomethyl)pyridine; hydrobromide has also been investigated for its potential use in materials science. The unique electronic properties of pyridine derivatives make them suitable for applications in organic electronics and photovoltaic devices. Recent studies have shown that certain derivatives of this compound exhibit excellent charge transport properties and can be used as active materials in organic field-effect transistors (OFETs) and organic solar cells.

The safety profile of 4-bromo-2-(bromomethyl)pyridine; hydrobromide is an important consideration for its use in pharmaceutical research. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken due to its reactivity and potential health effects. Laboratory personnel should wear personal protective equipment (PPE), such as gloves and safety goggles, when handling this compound to minimize exposure risks.

In conclusion, 4-bromo-2-(bromomethyl)pyridine; hydrobromide (CAS No. 1190108-35-0) is a valuable compound with diverse applications in pharmaceutical research and materials science. Its unique chemical structure and reactivity make it an attractive starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to explore new derivatives and applications of this compound, further highlighting its significance in the field.